Cas no 1806631-59-3 (2-Ethoxy-3-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 2-Ethoxy-3-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1806631-59-3
• MF: C₁₄H₁₈O₆
• MW: 282.289124965668
• CID: 4941225
• Update Time: 2025-10-30

2-Ethoxy-3-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-3-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C14H18O6/c1-3-20-13-9(7-8-11(15)19-2)5-4-6-10(13)12(16)14(17)18/h4-6,12,16H,3,7-8H2,1-2H3,(H,17,18)
• InChI Key： HVLIYOYFNNOOCS-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC=CC=1CCC(=O)OC)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 330
• XLogP3: 1.3
• Topological Polar Surface Area: 93.1

Additional information on 2-Ethoxy-3-(3-methoxy-3-oxopropyl)mandelic acid

Comprehensive Overview of 2-Ethoxy-3-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806631-59-3)

2-Ethoxy-3-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806631-59-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique mandelic acid backbone and ethoxy and methoxy functional groups, exhibits versatile applications in drug development and biochemical studies. Its molecular structure, which includes a 3-methoxy-3-oxopropyl moiety, makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity organic intermediates like 2-Ethoxy-3-(3-methoxy-3-oxopropyl)mandelic acid has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers are particularly interested in its potential role as a chiral building block, which is critical for developing enantiomerically pure pharmaceuticals. The compound's CAS No. 1806631-59-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and biocatalysis.

One of the key trends in the chemical industry is the shift toward sustainable synthesis methods. 2-Ethoxy-3-(3-methoxy-3-oxopropyl)mandelic acid aligns with this trend, as its derivatives can be synthesized using green chemistry principles. For instance, enzymatic catalysis and microwave-assisted reactions have been explored to optimize its production, reducing energy consumption and waste generation. These innovations resonate with the global push for environmentally friendly manufacturing processes.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are also subjects of ongoing research. Scientists are investigating its behavior under various pH conditions and its compatibility with other pharmaceutical excipients. Such studies are essential for formulating drug candidates with improved bioavailability and therapeutic efficacy. Additionally, the methoxy and ethoxy groups in its structure contribute to its lipophilicity, a factor that influences its absorption and distribution in biological systems.

Another area of interest is the compound's potential applications in neurological research. Preliminary studies suggest that derivatives of 2-Ethoxy-3-(3-methoxy-3-oxopropyl)mandelic acid may interact with neurotransmitter pathways, making them candidates for treating neurodegenerative disorders. This aligns with the increasing focus on brain health and the search for novel neuroprotective agents. As such, the compound is often discussed in forums and publications related to central nervous system (CNS) drug discovery.

From a commercial perspective, 2-Ethoxy-3-(3-methoxy-3-oxopropyl)mandelic acid is available through specialized chemical suppliers and custom synthesis providers. Its CAS No. 1806631-59-3 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. Companies engaged in contract research organizations (CROs) and pharmaceutical outsourcing frequently inquire about this compound, highlighting its importance in the drug development pipeline.

In summary, 2-Ethoxy-3-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806631-59-3) is a multifaceted compound with significant potential in pharmaceutical innovation and chemical synthesis. Its unique structural features, combined with the growing emphasis on sustainable chemistry and neurological therapeutics, position it as a valuable asset in modern scientific research. As the demand for specialty chemicals continues to rise, this compound is poised to play a pivotal role in shaping the future of drug discovery and biochemical engineering.